Cas no 2172120-79-3 (5-{bicyclo2.2.1heptan-2-yl}-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-{bicyclo2.2.1heptan-2-yl}-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172120-79-3
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 6344240
• PubChem ID: 165526867
• Update Time: 2025-11-06

5-{bicyclo2.2.1heptan-2-yl}-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{bicyclo2.2.1heptan-2-yl}-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• 5-{bicyclo[2.2.1]heptan-2-yl}-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• 2172120-79-3
• EN300-1458331

• Inchi： 1S/C14H17NO4S/c1-2-19-14(18)12-15-10(13(16)17)11(20-12)9-6-7-3-4-8(9)5-7/h7-9H,2-6H2,1H3,(H,16,17)
• InChI Key： JNJUTOHGHXGJKP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(C(=O)O)=C1C1CC2CCC1C2

Computed Properties

• Exact Mass: 295.08782920g/mol
• Monoisotopic Mass: 295.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 5-{bicyclo2.2.1heptan-2-yl}-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid

Research Brief on 5-{bicyclo[2.2.1]heptan-2-yl}-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid (CAS: 2172120-79-3)

The compound 5-{bicyclo[2.2.1]heptan-2-yl}-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid (CAS: 2172120-79-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel thiazole-based derivatives, which exhibit a broad spectrum of biological activities. The bicyclo[2.2.1]heptane (norbornane) moiety in the structure is particularly noteworthy, as it imparts rigidity and enhances the compound's binding affinity to biological targets. Computational docking studies suggest that this compound may interact with enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In vitro assays have demonstrated that 5-{bicyclo[2.2.1]heptan-2-yl}-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. Preliminary results indicate a dose-dependent inhibition profile, with IC50 values in the micromolar range. Further optimization of the compound's structure is underway to improve its potency and selectivity.

The compound's synthetic route has also been a focus of recent research. A novel one-pot multicomponent reaction has been developed to efficiently produce this thiazole derivative, offering advantages in terms of yield and scalability. This methodological advancement is expected to facilitate further exploration of its pharmacological properties and accelerate its development as a potential therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are directed toward structural modifications to address these limitations while preserving its biological activity. Collaborative studies between academic and industrial researchers are underway to explore the full therapeutic potential of this compound.

In conclusion, 5-{bicyclo[2.2.1]heptan-2-yl}-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid represents a promising scaffold for the development of novel anti-inflammatory agents. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for further investigation. Future studies will focus on elucidating its mechanism of action, optimizing its pharmacological profile, and evaluating its efficacy in preclinical models.